(7-Methoxy-5-methylbenzo[B]thiophen-2-YL)boronic acid

• IUPAC Name: (7-methoxy-5-methyl-1-benzothiophen-2-yl)boronic acid
• InChI: InChI=1S/C10H11BO3S/c1-6-3-7-5-9(11(12)13)15-10(7)8(4-6)14-2/h3-5,12-13H,1-2H3
• InChI Key: QMSRQVNGCIFRAP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(S1)C(=CC(=C2)C)OC)(O)O
• Molecular Formula: C10H11BO3S
• Molecular Weight: 222.07 g/mol

Description

“(7-Methoxy-5-methylbenzo[B]thiophen-2-YL)boronic acid” is an organic compound with the molecular formula C10H11BO3S and a molecular weight of 222.07. It is a solid substance that is stored in an inert atmosphere, preferably in a freezer under -20°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H11BO3S/c1-6-3-7-5-9 (11 (12)13)15-10 (7)8 (4-6)14-2/h3-5,12-13H,1-2H3. This indicates the specific arrangement of atoms in the molecule.

Chemical Reactions Analysis

This compound can be used in the construction of C-C bonds, such as in the Suzuki-Miyaura cross-coupling reaction. It can also be used to prepare biologically active molecules, such as drug candidates and pesticides.

Physical And Chemical Properties Analysis

The compound has a density of 1.31±0.1 g/cm3 and a boiling point of 437.2±55.0 °C. It has a molar refractivity of 60.0±0.4 cm3 and a polar surface area of 78 Å2.

Scientific Research Applications

Chemical Synthesis and Interactions

• (7-Methoxy-5-methylbenzo[B]thiophen-2-YL)boronic acid and related compounds are used in pharmacologically active syntheses, such as in the preparation of 2-(5- and 7-Hydroxy-3-benzo[b]thienyl)ethylamines (Chapman et al., 1973).
• Structural investigations of boronic acids, including those derived from benzo[b]thiophen, have been conducted to understand their interactions, especially in molecular recognition and chemosensing (Zhu et al., 2006).
• Suzuki-Miyaura and Negishi cross-coupling reactions utilize substituted benzothiophene boronic acids as starting materials for the synthesis of various compounds, highlighting the significance of such boronic acids in organic synthesis (Izmer et al., 2006).

Synthesis of Novel Compounds

• Boronic acids derived from benzo[b]thiophen have been employed in the synthesis of photochromic thieno-2H-chromene derivatives, demonstrating their role in the creation of compounds with specific light-responsive properties (Queiroz et al., 2000).
• Synthesis of 5-(4-(substituted [1,1′-biphenyl]-4-yl-methoxy)benzyl)thiazolidine-2,4-diones using microwave irradiation methods, where benzothiophene boronic acids were critical intermediates, showcases the utility of these compounds in green chemistry and medicinal chemistry (Vekariya et al., 2022).

Applications in Pharmacology and Drug Development

• Certain benzo[b]thiophene derivatives, potentially including (7-Methoxy-5-methylbenzo[B]thiophen-2-YL)boronic acid, have been explored for their pharmacological activity, such as in the development of antidepressant drugs (Orus et al., 2002).
• The compound has been implicated in the synthesis of radioligands for the GABA receptor in the brain, indicating its potential importance in neuropharmacology (Vos & Slegers, 1994).

Safety and Hazards

The compound is classified as dangerous, with hazard statement H242. Precautionary measures include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed.